3-(Bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(Bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide is a chemical compound that has been widely used in scientific research for its unique properties. It is a heterocyclic compound that contains both an imidazole and a thiazole ring, and its bromomethyl group makes it a valuable tool for organic synthesis. In
Scientific Research Applications
Synthesis of New Compounds
This compound is used in the synthesis of new 2-amino-4-aryl-1,3-thiazole-5-carboxaldehydes, their imidazole derivatives, and Schiff bases with various substituted benzaldehydes . These new compounds can have a variety of applications in different fields of research and industry .
Antimicrobial Activities
The synthesized compounds, including 3-(Bromomethyl)imidazo[5,1-b]thiazole hydrobromide, have been reported to have antimicrobial activities . This makes them potentially useful in the development of new antimicrobial drugs .
Antifungal Activities
In addition to their antimicrobial properties, these compounds also exhibit antifungal activities . This suggests their potential use in the treatment of fungal infections .
Pharmacokinetic Properties
The majority of the synthesized compounds are P-glycoprotein (Pgp) substrates and Cytochrome P450 3A4 (CYP3A4) inhibitors . This indicates their potential impact on drug metabolism and transport, which is crucial in drug development and therapeutics .
Potential Antibacterial Medicines
The molecular to physiologically intriguing imidazole scaffold with varied aromatic substituents was an intriguing methodology for the creation of antibacterial medicines .
Research and Industry Applications
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazothiazoles, have been found to exhibit a broad range of biological activities . They have been used as molecular scaffolds for synthetic, structural, and biomedical research .
Mode of Action
It is known that the most common approach for the assembly of imidazo-[2,1-b][1,3]thiazole system is based on the reaction of 2-aminothiazoles with α-halocarbonyl compounds .
Biochemical Pathways
Compounds with similar structures have been found to affect a variety of biological pathways, contributing to their diverse biological activities .
Pharmacokinetics
The compound’s physical form is a powder , which could potentially influence its bioavailability.
Result of Action
Compounds with similar structures have been found to exhibit a broad range of biological activities, including antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
Action Environment
The compound’s storage temperature is 4 degrees celsius , suggesting that temperature could potentially influence its stability.
properties
IUPAC Name |
3-(bromomethyl)imidazo[5,1-b][1,3]thiazole;hydrobromide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BrN2S.BrH/c7-1-5-3-10-6-2-8-4-9(5)6;/h2-4H,1H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFIBEWIHNNPIOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2N(C=N1)C(=CS2)CBr.Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Br2N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.00 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Bromomethyl)imidazo[5,1-b]thiazole hydrobromide | |
CAS RN |
2174000-03-2 |
Source
|
Record name | 3-(bromomethyl)imidazo[4,3-b][1,3]thiazole hydrobromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.